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Introduction d-Pantothenate, also known as Vitamin B5, is a water-soluble vitamin essential
for all forms of life.[1][2] Its fundamental biological role is to serve as the key precursor in the
biosynthesis of Coenzyme A (CoA), a critical cofactor involved in numerous metabolic
pathways, including the synthesis and degradation of carbohydrates, proteins, and fats.[1][2][3]
[4] Given its central role in cellular metabolism, the accurate quantification of d-Pantothenate
in various biological matrices is crucial for nutritional assessment, clinical diagnostics, and
understanding metabolic disorders. Liquid chromatography-tandem mass spectrometry (LC-
MS/MS) is the preferred analytical method for this purpose, offering unparalleled sensitivity,
selectivity, and accuracy.[5][6] This application note provides detailed protocols for the
guantification of d-Pantothenate using LC-MS/MS.

Biological Context: Coenzyme A Biosynthesis

d-Pantothenate is the starting point for the universal and essential pathway of Coenzyme A
biosynthesis.[7] This multi-step enzymatic process converts d-Pantothenate into CoA, which is
vital for processes like the citric acid cycle and fatty acid metabolism.[3][8] The pathway is
regulated by feedback inhibition, where the end-product, CoA, inhibits the first enzyme,
pantothenate kinase.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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